Cas no 189264-03-7 ((2S,4S)-Argatroban)

• Product Name: (2S,4S)-Argatroban
• CAS No: 189264-03-7
• MF: C₂₃H₃₆N₆O₅S
• MW: 508.634143829346
• CID: 825111
• Update Time: 2026-04-29

(2S,4S)-Argatroban Chemical and Physical Properties

Names and Identifiers

• (2S,4S)-Argatroban
• (2S,4S)-1-[5-(diaminomethylideneamino)-2-[(3-methyl-1,2,3,4-tetrahydroquinolin-8-yl)sulfonylamino]pentanoyl]-4-methylpiperidine-2-carboxylic acid
• Argatroban Impurity 14
• (2S,4S)-1-[(2S)-5-[(AMinoiMinoMethyl)aMino]-1-oxo-2-[[(1,2,3,4-tetrahydro-3-Methyl-8-quinolinyl)sulfonyl]aMino]pentyl]-4-Methyl-2-piperidinecarboxylic Acid

Computed Properties

• Exact Mass: 508.24700

Experimental Properties

• PSA: 186.09000
• LogP: 3.65110

Additional information on (2S,4S)-Argatroban

Comprehensive Overview of (2S,4S)-Argatroban (CAS No. 189264-03-7): Mechanism, Applications, and Innovations

(2S,4S)-Argatroban, identified by its CAS number 189264-03-7, is a synthetic direct thrombin inhibitor with significant clinical and research relevance. This compound belongs to the class of arginine derivatives and is widely recognized for its anticoagulant properties. Its stereospecific configuration—(2S,4S)—ensures high selectivity and potency in inhibiting thrombin activity, making it a critical tool in hematology and cardiovascular therapeutics.

The growing interest in (2S,4S)-Argatroban is evident from frequent searches for terms like "Argatroban mechanism of action", "CAS 189264-03-7 applications", and "stereospecific anticoagulants". Researchers and clinicians often explore its role in managing conditions such as heparin-induced thrombocytopenia (HIT), where its non-heparin-based mechanism offers a safer alternative. Additionally, its low molecular weight and reversible binding to thrombin distinguish it from other anticoagulants.

Recent advancements in precision medicine have further highlighted the importance of (2S,4S)-Argatroban. Studies focusing on personalized dosing regimens and biomarker monitoring leverage its predictable pharmacokinetics. The compound’s short half-life (approximately 45 minutes) allows for rapid titration, a feature highly valued in acute care settings. These attributes align with current trends in patient-specific therapies and real-time anticoagulation management.

From a synthetic chemistry perspective, 189264-03-7 is notable for its chiral purity and scalable production. The (2S,4S) configuration is achieved through asymmetric synthesis, ensuring consistency in clinical batches. Analytical techniques like HPLC and mass spectrometry are employed to verify its purity, addressing concerns about impurity profiling—a topic frequently searched in pharmaceutical forums.

Beyond therapeutics, (2S,4S)-Argatroban is utilized in in vitro diagnostics and research reagents. Its ability to modulate thrombin-dependent pathways makes it invaluable in studying coagulation cascades and platelet activation. This dual applicability—both as a drug and a research tool—underscores its versatility.

In summary, (2S,4S)-Argatroban (CAS No. 189264-03-7) represents a cornerstone in anticoagulation therapy and biomedical research. Its stereochemical precision, clinical efficacy, and adaptability to modern medical trends ensure its continued relevance. As the demand for targeted therapies grows, this compound remains at the forefront of innovation in hematology and beyond.